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Compound of Interest

Compound Name: JZL195

Cat. No.: B608286

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with JZL195. The following procedures and
recommendations are designed to ensure the safe handling, storage, and disposal of this
potent dual inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL).

Personal Protective Equipment (PPE) and Safety
Measures

When handling JZL195, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure laboratory safety. The following table summarizes the
recommended PPE and safety precautions.
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Category Item Specification Rationale

i Protects eyes from
Safety Glasses with _
splashes and airborne

Eye Protection Side Shields or ANSI Z87.1 compliant _
particles of the
Goggles
compound.
) Chemical-resistant Nitrile or other Prevents skin contact
Hand Protection ] ) )
gloves appropriate material and absorption.

Provides a barrier
Body Protection Laboratory Coat Standard against accidental

spills.

Avoids inhalation of

dust or aerosols.[1] A

Use in a well- suitable respirator
) ) ventilated area or with may be necessary for
Respiratory Protection N/A )
local exhaust handling larger
ventilation quantities or in case of

insufficient ventilation.

[1]

Wash hands
thoroughly after Prevents accidental
General Hygiene N/A handling. Do not eat, ingestion and

drink, or smoke in the contamination.

laboratory.

Experimental Protocols: Handling and Storage

Receiving and Storage: JZL195 is typically supplied as a crystalline solid and should be stored
at -20°C for long-term stability.[1][2] Upon receiving, visually inspect the container for any
damage. Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.[1]

Preparation of Stock Solutions: To prepare a stock solution, dissolve JZL195 in a suitable
organic solvent such as Dimethyl Sulfoxide (DMSO) or dimethyl formamide (DMF).[2] The
solubility in these solvents is approximately 1.25 mg/mL and 5 mg/mL, respectively.[2] It is
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recommended to purge the solvent with an inert gas before dissolving the compound.[2] Once
prepared, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.[3] For in vivo experiments, it is advisable to prepare fresh working

solutions daily.

Administration in Experimental Models: In murine models, JZL195 has been administered via
intraperitoneal (i.p.) injection at doses ranging from 3 to 20 mg/kg.[4] The vehicle used for
administration can consist of a mixture of ethanol, Tween-80, and saline.

Operational Workflow for JZL195

The following diagram illustrates the standard operational workflow for handling JZL195 from

receipt to disposal, emphasizing safety at each step.
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JZL195 Handling Workflow Diagram
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Mechanism of Action: Signaling Pathway

JZL195 is a potent dual inhibitor of two key enzymes in the endocannabinoid system: fatty acid
amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL).[5] FAAH is the primary enzyme
responsible for the degradation of anandamide (AEA), while MAGL is the main enzyme for the
breakdown of 2-arachidonoylglycerol (2-AG). By inhibiting both FAAH and MAGL, JZL195
leads to an accumulation of both AEA and 2-AG. These endocannabinoids then act on
cannabinoid receptors (CB1 and CB2), leading to various physiological effects.

The diagram below illustrates this signaling pathway.
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Proper disposal of JZL195 and any contaminated materials is crucial to prevent environmental
contamination and ensure safety.

Waste Segregation and Collection:

o All disposable materials that have come into contact with JZL195, including gloves, pipette
tips, and empty vials, should be collected in a designated hazardous waste container.

e Unused JZL195, whether in solid form or in solution, must be treated as hazardous chemical
waste.

Disposal Procedure:

o Consult Institutional Guidelines: Always adhere to your institution's specific guidelines for
chemical waste disposal. Contact your Environmental Health and Safety (EHS) department
for detailed procedures.

e Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,
including the name "3ZL195" and any solvents used.

o Containment: Waste containers should be sealed to prevent leaks or spills.

o Arrangement for Pickup: Arrange for the collection of the hazardous waste by your
institution's EHS or a licensed chemical waste disposal contractor.

e Do Not Dispose in Regular Trash or Down the Drain: Under no circumstances should
JZL 195 or its solutions be disposed of in the regular trash or poured down the drain.[6]

Spill Management: In the event of a spill, evacuate the immediate area if necessary. Wear
appropriate PPE, including respiratory protection if the spill generates dust. Absorb liquid spills
with an inert material such as vermiculite or sand.[7] Carefully sweep up solid spills, avoiding
dust generation.[8] Collect all contaminated materials in a sealed, labeled container for
hazardous waste disposal. Clean the spill area with a suitable decontamination solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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